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Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224 Get Quote

Essential Safety and Handling Guide for 1,2-
Butadiene
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 1,2-Butadiene. Given its hazardous properties, strict adherence to

these protocols is essential to ensure a safe research environment.

Hazard Summary
1,2-Butadiene is an extremely flammable liquefied gas that poses significant physical and

health hazards.[1][2][3][4] It can form explosive mixtures with air, and its vapors may travel to

an ignition source and flash back.[2] As a gas stored under pressure, containers may explode

when heated.[1][2][3][4] The gas is heavier than air and can displace oxygen, leading to rapid

suffocation.[2][3] Direct contact with the liquefied gas can cause frostbite.[5][6]

Table 1: Physical and Safety Properties of 1,2-Butadiene
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Property Value

Physical State Gas / Liquefied Gas[1][7]

Boiling Point 10.8°C[1]

Lower Explosion Limit 2%[1]

Upper Explosion Limit 12%[1]

Occupational Exposure Limits

No specific limits were found for 1,2-Butadiene.

For the related isomer, 1,3-Butadiene, the

OSHA Permissible Exposure Limit (PEL) is 1

ppm (8-hour TWA) and the Short-Term

Exposure Limit (STEL) is 5 ppm (15-minute

period).[8][9][10] These should be used as a

conservative guideline.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 1,2-Butadiene to ensure the

appropriate level of PPE is used. All PPE must be inspected for integrity before each use.[1]

Eye and Face Protection
Required: Tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or

NIOSH (US) standards, are mandatory to protect against splashes of the liquefied gas.[1][5]

Skin and Body Protection
Protective Clothing: Wear fire/flame resistant and antistatic protective clothing.[1][3][5] This is

critical due to the extreme flammability of the substance.

Gloves: Wear chemically impermeable gloves.[1][5] Selecting the correct glove material is

crucial, as resistance to butadiene varies significantly. Breakthrough times should be

confirmed with the glove manufacturer.

Table 2: General Glove Material Compatibility for Butadiene
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Glove Material Chemical Resistance Rating

Natural Rubber Poor

Neoprene Fair

Nitrile Poor

Polyvinyl Alcohol (PVA) Recommended (for similar chemicals)

Viton® Recommended (for similar chemicals)

Source: SKS Science Products[11], OSHA[12] Note: The ratings are for "Butadiene." Given the

"Poor" to "Fair" ratings for common lab gloves, specialized materials like Polyvinyl Alcohol

(PVA) or Viton® should be considered. Always consult the manufacturer's specific chemical

resistance data.

Respiratory Protection
Standard Operations: Work must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood, to maintain exposure below occupational limits.[1][2]

Above Exposure Limits: If exposure limits are exceeded or symptoms of irritation occur, a

full-face respirator with appropriate cartridges or a self-contained breathing apparatus

(SCBA) must be used.[1][2][5]

Emergencies: An SCBA is required for firefighting and responding to large spills or leaks.[1]

[7]

Operational Plan: Safe Handling Protocol
The following workflow outlines the necessary steps for safely handling 1,2-Butadiene in a

laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Conduct Risk Assessment

Inspect & Don PPE
(Goggles, Flame-Resistant Coat, Gloves)

Prepare & Verify Engineering Controls
(Fume Hood, Grounded Equipment)

Locate Emergency Equipment
(Fire Extinguisher, Eyewash, Shower)

Transport Cylinder Securely
(Use Cart)

Work in Fume Hood
Use Non-Sparking Tools

Continuously Monitor for Leaks

Securely Close Container Valve
After Use

EMERGENCY
(Spill, Leak, or Fire)

Decontaminate Work Area

Remove PPE

Wash Hands Thoroughly

Dispose of Waste & Empty Containers
Per Regulations

Evacuate Area
Eliminate Ignition Sources

Alert Safety Personnel

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,2-Butadiene.
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Procedural Steps
Preparation:

Before starting, ensure all personnel are trained on the hazards of 1,2-Butadiene.

Verify that engineering controls, such as the chemical fume hood and ventilation systems,

are functioning correctly.[2][7]

Ground all equipment to prevent static discharge, a potential ignition source.[2]

Ensure a Class B fire extinguisher (or one suitable for flammable gas) is accessible.[1]

Don all required PPE as specified above.

Handling:

Handle 1,2-Butadiene exclusively within a chemical fume hood to minimize inhalation

exposure.[1]

Use only non-sparking tools and explosion-proof equipment.[1][7]

Keep containers away from heat, sparks, open flames, and hot surfaces.[1][3]

Prevent backflow into the cylinder.

When not in use, ensure the container valve is tightly closed and the cylinder is stored in a

cool, dry, well-ventilated area away from incompatible materials.[1]

Emergency Response (Leak or Spill):

Leaking Gas Fire: DO NOT EXTINGUISH a leaking gas fire unless the leak can be

stopped safely.[1][2][3][4]

Leak without Fire: Immediately evacuate the area and eliminate all ignition sources.[1][5]

Stay upwind of the leak.[1][5]

If it is safe to do so, stop the flow of gas.[3]
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Ventilate the area to disperse the gas.

Disposal Plan
All waste materials must be treated as hazardous. Do not dispose of 1,2-Butadiene in drains

or the environment.[1]

Chemical Waste:

Unused 1,2-Butadiene and residue must be disposed of through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[1]

Do not mix with other waste streams.[3]

Contaminated Materials:

Any materials that come into contact with 1,2-Butadiene (e.g., gloves, absorbent pads)

should be collected in a suitable, sealed container.

Label the container clearly as hazardous waste.

Empty Containers:

Pressurized gas cylinders, even when "empty," contain residual gas and remain

hazardous.

Handle uncleaned, empty containers in the same manner as full ones.[3]

Return cylinders to the supplier for proper handling and refilling. Do not attempt to refill or

dispose of the cylinder yourself.

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all

applicable local, regional, and national regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/msds/1-2-butadiene.pdf
https://www.westlake.com/sites/default/files/Butadiene.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/743704
https://chemicalsafety.com/sds1/sdsviewer.php?id=30265252&name=1%2C2
https://www.echemi.com/sds/12-butadiene-pid_Seven44540.html
https://downloads.regulations.gov/EPA-HQ-OAR-2017-0357-0053/attachment_20.pdf
https://wileyco.com/wp-content/uploads/2023/04/12-ButadieneWileyCo_000088T.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1051
https://wwwn.cdc.gov/tsp/MMG/MMGDetails.aspx?mmgid=455&toxid=81
https://wwwn.cdc.gov/tsp/MMG/MMGDetails.aspx?mmgid=455&toxid=81
https://nj.gov/health/eoh/rtkweb/documents/fs/0272.pdf
https://www.sks-science.com/info/glove_resistance.php
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b1212224#personal-protective-equipment-for-handling-1-2-butadiene
https://www.benchchem.com/product/b1212224#personal-protective-equipment-for-handling-1-2-butadiene
https://www.benchchem.com/product/b1212224#personal-protective-equipment-for-handling-1-2-butadiene
https://www.benchchem.com/product/b1212224#personal-protective-equipment-for-handling-1-2-butadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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